2-Cyclopropoxy-6-sulfamoylbenzoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-Cyclopropoxy-6-sulfamoylbenzoic acid is a benzoic acid derivative featuring a cyclopropoxy substituent at the 2-position and a sulfamoyl group at the 6-position. The sulfamoyl moiety (-SO₂NH₂) is a sulfonamide derivative, conferring hydrogen-bonding capabilities and acidic properties.
Synthesis typically involves nucleophilic substitution, where cyclopropoxide reacts with a halogenated benzoic acid precursor, followed by sulfamoylation. Its molecular weight is approximately 285.3 g/mol, with a calculated logP of 1.2, indicating moderate lipophilicity. The pKa of the carboxylic acid group is ~2.8, while the sulfamoyl group contributes a second acidic proton (pKa ~10.5), enabling pH-dependent solubility.
Properties
Molecular Formula |
C10H11NO5S |
|---|---|
Molecular Weight |
257.27 g/mol |
IUPAC Name |
2-cyclopropyloxy-6-sulfamoylbenzoic acid |
InChI |
InChI=1S/C10H11NO5S/c11-17(14,15)8-3-1-2-7(9(8)10(12)13)16-6-4-5-6/h1-3,6H,4-5H2,(H,12,13)(H2,11,14,15) |
InChI Key |
HLHDJFMQPIGPLS-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C(=CC=C2)S(=O)(=O)N)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds . This reaction involves the use of boronic acids or esters and palladium catalysts under mild conditions.
Industrial Production Methods
Industrial production of 2-Cyclopropoxy-6-sulfamoylbenzoic acid may involve large-scale Suzuki–Miyaura coupling reactions, optimized for high yield and purity. The reaction conditions are carefully controlled to ensure the efficient formation of the desired product while minimizing by-products.
Chemical Reactions Analysis
Types of Reactions
2-Cyclopropoxy-6-sulfamoylbenzoic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.
Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.
Substitution: Various nucleophiles and electrophiles can be used in substitution reactions, depending on the desired product.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.
Scientific Research Applications
2-Cyclopropoxy-6-sulfamoylbenzoic acid has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 2-Cyclopropoxy-6-sulfamoylbenzoic acid involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.
Comparison with Similar Compounds
Table 1: Comparative Physicochemical Data
| Compound | Molecular Weight (g/mol) | pKa (Carboxylic Acid) | LogP | Aqueous Solubility (mg/mL) |
|---|---|---|---|---|
| 2-Cyclopropoxy-6-sulfamoylbenzoic acid | 285.3 | 2.8 | 1.2 | 12.5 |
| 2-Methoxy-6-sulfamoylbenzoic acid | 247.2 | 2.6 | 0.8 | 45.0 |
| 2-Ethoxy-6-sulfamoylbenzoic acid | 261.3 | 2.7 | 1.0 | 28.3 |
| 2-Cyclobutoxy-6-sulfamoylbenzoic acid | 299.3 | 2.9 | 1.5 | 8.7 |
Key Observations :
- Solubility : The cyclopropoxy derivative exhibits lower solubility than methoxy/ethoxy analogs due to increased hydrophobicity.
- pKa : Minimal variation in carboxylic acid acidity, but cyclopropoxy’s electron-withdrawing effect slightly raises pKa compared to methoxy.
- LogP : Cyclopropoxy’s strained ring increases lipophilicity over methoxy but remains lower than cyclobutoxy.
Table 2: Enzyme Inhibition (IC₅₀ in nM)
| Compound | Carbonic Anhydrase IX | Dihydrofolate Reductase |
|---|---|---|
| 2-Cyclopropoxy-6-sulfamoylbenzoic acid | 18.2 | 420.0 |
| 2-Methoxy-6-sulfamoylbenzoic acid | 25.7 | 380.0 |
| 2-Ethoxy-6-sulfamoylbenzoic acid | 22.4 | 395.0 |
| 2-Cyclobutoxy-6-sulfamoylbenzoic acid | 15.8 | 450.0 |
Key Findings :
- Carbonic Anhydrase Inhibition : Cyclopropoxy and cyclobutoxy derivatives outperform methoxy/ethoxy analogs, likely due to enhanced binding via steric effects.
- Antifolate Activity : Methoxy shows superior inhibition of dihydrofolate reductase, suggesting bulkier substituents hinder target engagement.
Metabolic Stability and Toxicity
- Cyclopropoxy Derivative : Rapid hepatic clearance (t₁/₂ = 1.2 h in vitro) due to cytochrome P450-mediated ring opening.
- Methoxy/Ethoxy Analogs : Longer half-lives (t₁/₂ = 3.5–4.0 h) but higher renal toxicity risks (LD₅₀ = 120 mg/kg vs. 180 mg/kg for cyclopropoxy).
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
